molecular formula C9H9N3OS B8290199 6-Methyl-2-(methylthio)pyrido[3,4-d]pyrimidin-8(7H)-one

6-Methyl-2-(methylthio)pyrido[3,4-d]pyrimidin-8(7H)-one

Cat. No.: B8290199
M. Wt: 207.25 g/mol
InChI Key: RLVKUMWXYWTZMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Methyl-2-(methylthio)pyrido[3,4-d]pyrimidin-8(7H)-one is a useful research compound. Its molecular formula is C9H9N3OS and its molecular weight is 207.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9N3OS

Molecular Weight

207.25 g/mol

IUPAC Name

6-methyl-2-methylsulfanyl-7H-pyrido[3,4-d]pyrimidin-8-one

InChI

InChI=1S/C9H9N3OS/c1-5-3-6-4-10-9(14-2)12-7(6)8(13)11-5/h3-4H,1-2H3,(H,11,13)

InChI Key

RLVKUMWXYWTZMZ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=CN=C(N=C2C(=O)N1)SC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-(methylthio)-5-(prop-1-yn-1yl)pyrimidine-4-carboxamide (Preparation 50, 270 mg, 1.303 mmol) in toluene (30 mL) was added pTSA (50 mg, 0.261 mmol). The reaction mixture was heated to 90° C. for 18 hours. The reaction mixture was concentrated in vacuo. The residue was dissolved in NH3 in MeOH (7M, 10 mL) and heated to 80° C. for 18 hours. The reaction mixture was concentrated in vacuo. The residue was purified by column chromatography eluting with 0-5% MeOH in DCM to give the title compound (150 mg, 56%).
Name
2-(methylthio)-5-(prop-1-yn-1yl)pyrimidine-4-carboxamide
Quantity
270 mg
Type
reactant
Reaction Step One
Name
Quantity
50 mg
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Yield
56%

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